Cas no 1654020-65-1 (4,4,5,5-tetramethyl-2-[(E)-4-phenylbut-1-en-3-ynyl]-1,3,2-dioxaborolane)

• Product Name: 4,4,5,5-tetramethyl-2-[(E)-4-phenylbut-1-en-3-ynyl]-1,3,2-dioxaborolane
• CAS No: 1654020-65-1
• MF: C₁₆H₁₉BO₂
• MW: 254.131864786148
• CID: 6468808
• PubChem ID: 101907690
• Update Time: 2025-06-09

4,4,5,5-tetramethyl-2-[(E)-4-phenylbut-1-en-3-ynyl]-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• (E)-4,4,5,5-Tetramethyl-2-(4-phenylbut-1-en-3-yn-1-yl)-1,3,2-dioxaborolane
• 4,4,5,5-tetramethyl-2-(4-phenylbut-1-en-3-yn-1-yl)-1,3,2-dioxaborolane
• 1654020-65-1
• EN300-802248
• 4,4,5,5-tetramethyl-2-[(E)-4-phenylbut-1-en-3-ynyl]-1,3,2-dioxaborolane

• Inchi： 1S/C16H19BO2/c1-15(2)16(3,4)19-17(18-15)13-9-8-12-14-10-6-5-7-11-14/h5-7,9-11,13H,1-4H3/b13-9+
• InChI Key： LLNCJMAMDMKOJN-UKTHLTGXSA-N
• SMILES： O1B(/C=C/C#CC2C=CC=CC=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 254.1478100g/mol
• Monoisotopic Mass: 254.1478100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Additional information on 4,4,5,5-tetramethyl-2-[(E)-4-phenylbut-1-en-3-ynyl]-1,3,2-dioxaborolane

Comprehensive Overview of 4,4,5,5-Tetramethyl-2-[(E)-4-phenylbut-1-en-3-ynyl]-1,3,2-dioxaborolane (CAS No. 1654020-65-1)

The compound 4,4,5,5-tetramethyl-2-[(E)-4-phenylbut-1-en-3-ynyl]-1,3,2-dioxaborolane (CAS No. 1654020-65-1) is a highly specialized boronic ester derivative with significant applications in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. This organoboron compound is characterized by its unique alkenyl-alkynyl structure, which makes it a valuable intermediate in the construction of complex organic molecules. Its dioxaborolane ring system provides enhanced stability, making it a preferred choice for researchers in pharmaceutical and materials science.

In recent years, the demand for boron-containing compounds has surged due to their versatility in catalysis and drug discovery. The 4,4,5,5-tetramethyl-2-[(E)-4-phenylbut-1-en-3-ynyl]-1,3,2-dioxaborolane stands out for its ability to facilitate C-C bond formation, a critical step in the synthesis of biologically active molecules. Its phenylbutenynyl moiety further enhances its reactivity, enabling the formation of conjugated systems that are pivotal in optoelectronic materials and fluorescent probes.

One of the most searched topics in organic chemistry revolves around the stability and handling of boronic esters. Unlike other boron reagents, this compound exhibits remarkable air and moisture stability, reducing the need for stringent storage conditions. This property aligns with the growing trend of green chemistry, where researchers prioritize sustainable and user-friendly reagents. Additionally, its high purity and consistent performance make it a reliable choice for high-throughput screening in drug development.

The Suzuki-Miyaura reaction remains a cornerstone in modern synthetic chemistry, and the 4,4,5,5-tetramethyl-2-[(E)-4-phenylbut-1-en-3-ynyl]-1,3,2-dioxaborolane is frequently cited in literature for its efficiency in this context. Its electron-rich structure allows for mild reaction conditions, which is a significant advantage when working with sensitive substrates. This aligns with the increasing demand for mild and selective synthetic methods, as highlighted in recent ACS publications and patent filings.

Another area of interest is the compound's role in polymer chemistry. The alkenyl-alkynyl functionality enables its incorporation into π-conjugated polymers, which are essential for organic semiconductors and OLEDs. This has sparked discussions in materials science forums about its potential in next-generation electronics. Furthermore, its low toxicity profile makes it an attractive candidate for biocompatible materials, a topic gaining traction in biomedical research.

From a commercial perspective, the 4,4,5,5-tetramethyl-2-[(E)-4-phenylbut-1-en-3-ynyl]-1,3,2-dioxaborolane is available in various pack sizes and purity grades, catering to both academic and industrial needs. Suppliers often highlight its batch-to-batch consistency, a critical factor for scale-up processes. This addresses a common query among process chemists regarding the reproducibility of boron reagents in large-scale syntheses.

In conclusion, the 4,4,5,5-tetramethyl-2-[(E)-4-phenylbut-1-en-3-ynyl]-1,3,2-dioxaborolane (CAS No. 1654020-65-1) is a multifaceted compound with broad applications in organic synthesis, materials science, and drug discovery. Its unique structural features and practical advantages position it as a valuable tool for researchers aiming to innovate in these fields. As the scientific community continues to explore sustainable and efficient synthetic strategies, this compound is poised to remain a key player in advancing chemical research.